N,N'-1,2-ethanediylbis{2-[benzyl(methylsulfonyl)amino]benzamide}

• IUPAC Name: 2-[benzyl(methylsulfonyl)amino]-N-[2-[[2-[benzyl(methylsulfonyl)amino]benzoyl]amino]ethyl]benzamide
• InChI: InChI=1S/C32H34N4O6S2/c1-43(39,40)35(23-25-13-5-3-6-14-25)29-19-11-9-17-27(29)31(37)33-21-22-34-32(38)28-18-10-12-20-30(28)36(44(2,41)42)24-26-15-7-4-8-16-26/h3-20H,21-24H2,1-2H3,(H,33,37)(H,34,38)
• InChI Key: JYXQDTXKCOFSGR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC1=CC=CC=C1)C2=CC=CC=C2C(=O)NCCNC(=O)C3=CC=CC=C3N(CC4=CC=CC=C4)S(=O)(=O)C
• Molecular Formula: C32H34N4O6S2
• Molecular Weight: 634.8 g/mol

Description

N,N'-1,2-ethanediylbis{2-[benzyl(methylsulfonyl)amino]benzamide} is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as EDBMST and is used in various laboratory experiments to study its mechanism of action and physiological effects. In

Mechanism of Action

The mechanism of action of EDBMST is not fully understood, but studies have shown that it works by inhibiting certain enzymes and proteins in the body. Specifically, EDBMST has been shown to inhibit the activity of histone deacetylases, which play a role in gene expression and cell differentiation. By inhibiting these enzymes, EDBMST can potentially prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that EDBMST has various biochemical and physiological effects on the body. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, EDBMST has been shown to inhibit the migration and invasion of cancer cells, which can prevent the spread of cancer to other parts of the body. EDBMST has also been shown to have anti-inflammatory properties, which can be beneficial in treating various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using EDBMST in lab experiments is its potential therapeutic applications. It has been shown to have anticancer and antiviral properties, as well as potential use in treating neurological disorders. Additionally, EDBMST is relatively easy to synthesize and can be produced in high yields. However, one limitation of using EDBMST in lab experiments is its potential toxicity. Studies have shown that EDBMST can be toxic to certain cells, and more research is needed to determine its safety and efficacy.

Future Directions

There are several future directions for research on EDBMST. One area of focus is investigating its potential use in cancer treatment. Studies have shown promising results in inhibiting the growth and spread of cancer cells, and more research is needed to determine its efficacy in treating different types of cancer. Additionally, EDBMST has potential use in treating viral infections, and more research is needed to determine its effectiveness in inhibiting the replication of different viruses. Finally, EDBMST has potential use in treating neurological disorders, and more research is needed to determine its efficacy in treating conditions such as Alzheimer's disease.
In conclusion, EDBMST is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While more research is needed to fully understand the potential of EDBMST, it has shown promising results in various areas of study and has the potential to be a valuable tool in scientific research.

Synthesis Methods

The synthesis of EDBMST involves the reaction of 2-amino-N-benzylbenzamide and methylsulfonyl chloride in the presence of triethylamine. The resulting product is then reacted with 1,2-dibromoethane to produce EDBMST. The yield of EDBMST can be improved by using different solvents and reaction conditions.

Scientific Research Applications

EDBMST has been used in various scientific research studies due to its potential therapeutic applications. It has been shown to have anticancer properties, and studies have been conducted to investigate its potential use in cancer treatment. EDBMST has also been studied for its antiviral properties, with promising results in inhibiting the replication of certain viruses. Additionally, EDBMST has been investigated for its potential use in treating neurological disorders such as Alzheimer's disease.